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Compound of Interest

Compound Name: 4-Heptyloxyaniline

Cat. No.: B1329862

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential safety
and logistical information for the use of 4-Heptyloxyaniline, including comprehensive
operational and disposal plans.

Chemical Identifier:
e Name: 4-Heptyloxyaniline
e CAS Number: 39905-44-7

e Molecular Formula: C13H21NO

Hazard Identification and Personal Protective
Equipment (PPE)

4-Heptyloxyaniline is classified as harmful and an irritant. It is harmful if swallowed, inhaled, or
absorbed through the skin.[1][2] It can also cause irritation to the eyes, skin, and respiratory
system.[1][3] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Summary of Required Personal Protective Equipment:
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Protection Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

absorption.

Eye Protection

Chemical safety goggles or a
face shield.[1][4]

To protect eyes from splashes.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

[1]14]

To prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[4][5] A government-approved
respirator is required for high
concentrations or when dust is
generated.[1][2]

To prevent inhalation of dust or

vapors.

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Heptyloxyaniline is crucial for safe

handling and storage.

Property Value
Appearance White crystalline solid[3]
Melting Point 44-48°C[3]
Boiling Point 145-147°C at 0.5 torr[6]
Soluble in organic solvents like ethanol,
Solubility acetone, and dichloromethane; slightly soluble

in water.[3]

Operational Plan: Safe Handling Protocol

Follow these step-by-step procedures for the safe handling of 4-Heptyloxyaniline in a

laboratory setting.
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1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.[4]

» Verify that an eyewash station and safety shower are readily accessible.[5][7]

o Prepare all necessary equipment and reagents before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

e Put on a lab coat, ensuring it is fully buttoned.

o Wear chemical safety goggles.

e Put on chemical-resistant gloves, ensuring they overlap with the cuffs of the lab coat.

3. Handling the Chemical:

e Conduct all weighing and transferring of 4-Heptyloxyaniline within a chemical fume hood to
minimize inhalation exposure.[4][5]

e Avoid the formation of dust.[1][8]

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

o Keep the container tightly closed when not in use.[1][9]

4. Post-Handling Procedures:

o Clean the work area thoroughly after use.

e Wash hands and any exposed skin with soap and water immediately after handling.[1][7]

o Properly remove and dispose of gloves.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-Heptyloxyaniline.
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First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[1]

Immediately wash skin with soap and plenty of
) water for at least 15 minutes while removing
Skin Contact , . .
contaminated clothing and shoes. Seek medical

attention.[1][10]

Remove from exposure to fresh air immediately.
i If not breathing, give artificial respiration. If
Inhalation o ) )
breathing is difficult, give oxygen. Seek medical

attention.[1][10]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ]
unconscious person. Seek medical attention

immediately.[1][11]

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.qg.,
Spill sand, vermiculite) and place in a suitable

container for disposal. For large spills, contain

the spill and follow emergency procedures.[12]

Immediate First Aid for Exposure
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Exposure Event

Exposure to 4-Heptyloxyaniline

imediate Actions
Eye Contact: Inhalation:
Rinse with water for 15 min Move to fresh air

Skin Contact: Ingestion:
Wash with soap & water for 15 min Rinse mouth, do not induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid procedures for exposure to 4-Heptyloxyaniline.

Disposal Plan

Proper disposal of 4-Heptyloxyaniline and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Classification:

» All waste containing 4-Heptyloxyaniline, including the pure compound, solutions, and
contaminated materials (e.g., gloves, weighing paper), must be treated as hazardous waste.
[12][13]

2. Waste Collection and Storage:
o Collect waste in a designated, properly labeled, and sealed container.

o Store the waste container in a well-ventilated and secure area, away from incompatible
materials.
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3. Disposal Method:

» Dispose of the hazardous waste through a licensed and approved waste disposal contractor.

o Follow all federal, state, and local regulations for chemical waste disposal.[1] Do not dispose

of down the drain or in regular trash.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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